Cas no 1415793-73-5 (N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide)

• Product Name: N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide
• CAS No: 1415793-73-5
• MF: C₁₅H₂₂BNO₄
• MW: 291.15048456192
• CID: 4936550
• Update Time: 2025-05-19

N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide
• N-methyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetamide
• N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide

• Inchi： 1S/C15H22BNO4/c1-14(2)15(3,4)21-16(20-14)11-7-6-8-12(9-11)19-10-13(18)17-5/h6-9H,10H2,1-5H3,(H,17,18)
• InChI Key： BLBOYHAXHPLCAH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)OCC(NC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 291.164
• Monoisotopic Mass: 291.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide

Comprehensive Overview of N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide (CAS No. 1415793-73-5)

N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide, with the CAS number 1415793-73-5, is a specialized boron-containing compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a dioxaborolane moiety, which is pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its unique structural properties and versatility in organic synthesis.

The compound’s boronate ester group makes it a valuable intermediate in the development of biologically active molecules. Recent studies highlight its potential in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics. Additionally, its stability under physiological conditions has sparked interest in prodrug development, a hot topic in drug delivery optimization. The phenoxyacetamide backbone further enhances its compatibility with drug-like properties, making it a candidate for medicinal chemistry applications.

In the context of green chemistry, N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide is being investigated for its role in catalytic processes that minimize waste and energy consumption. This aligns with global trends toward sustainable synthesis methods, a frequently searched topic among chemists and environmental scientists. Its boron-based functional group also opens doors to material science applications, such as polymer modification and sensor development.

From a commercial perspective, the compound’s CAS No. 1415793-73-5 is often referenced in patent literature and technical databases, reflecting its industrial relevance. Suppliers and researchers frequently seek information on its synthesis protocols, purity standards, and handling precautions, underscoring the need for accurate and accessible data. The rise of AI-driven drug discovery has further amplified interest in such high-value intermediates, as they are integral to virtual screening and molecular modeling workflows.

In summary, N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide represents a multifaceted tool for innovation across pharmaceuticals, agrochemicals, and materials science. Its CAS No. 1415793-73-5 serves as a critical identifier for researchers navigating the complexities of boron chemistry and its applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable technology.